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Compound of Interest

Compound Name: 1-Chlorocyclohexene

Cat. No.: B1361362

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
properties of 1-Chlorocyclohexene. The information is compiled from various sources to
ensure a thorough and accurate guide for laboratory and industrial use. All quantitative data is
presented in structured tables for clarity and ease of comparison. Detailed experimental
protocols, based on internationally recognized guidelines, are provided for key safety
assessments.

Section 1: Chemical Product and Company

Identification
Product Name 1-Chlorocyclohexene
Synonyms 1-Chlorocyclohex-1-ene, Cyclohexene, 1-chloro-
CAS Number 930-66-5
Molecular Formula CeHoCl
Molecular Weight 116.59 g/mol

Section 2: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-
Chlorocyclohexene.
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Property Value Source
Appearance Clear, colorless liquid [1]
Odor Data not available

Boiling Point 142.7 °C at 760 mmHg [2]
Melting Point -45.0 °C [1]
Flash Point 35.9°C [2]
Density 1.02 g/cm3 [2]

Insoluble in water; Soluble in
Solubility organic solvents like alcohols [1]

and ethers.

Vapor Pressure 6.92 mmHg at 25°C

[3]

Refractive Index 1.48

[2]

Section 3: Hazards Identification

1-Chlorocyclohexene is classified as a hazardous substance. The following table outlines its
classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor

Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation
Specific target organ toxicity, ]

] ] H335: May cause respiratory
single exposure; Respiratory 3

tract irritation

irritation
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Source:[4]

Signal Word: Warning
Hazard Pictograms:

e Flame

e Exclamation Mark
e Health Hazard

Section 4: First-Aid Measures

In case of exposure to 1-Chlorocyclohexene, the following first-aid measures should be taken:

Exposure Route First-Aid Measures

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[5]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[5]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , o
mouth with water and consult a physician

immediately.[6]

Section 5: Fire-Fighting Measures
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) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.[6]

Do not use a solid water stream as it may

Unsuitable Extinguishing Media ]
scatter and spread fire.

Flammable liquid and vapor. Vapors may form

explosive mixtures with air. In case of fire,
Specific Hazards Arising from the Chemical hazardous decomposition products such as

carbon oxides and hydrogen chloride gas may

be produced.[6]

) ) ) Wear self-contained breathing apparatus and
Protective Equipment and Precautions for ]
o full protective gear. Use water spray to cool
Firefighters ]
unopened containers.[6]

Wear personal protective equipment. Use only
in a well-ventilated area. Keep away from open
_ _ flames, hot surfaces, and sources of ignition.
Precautions for Safe Handling ) ) )
Take precautionary measures against static
discharges. Avoid contact with skin, eyes, and

clothing. Avoid breathing vapors or mist.[6][7]

Keep container tightly closed in a dry, cool, and
well-ventilated place. Keep away from heat,

Conditions for Safe Storage i
sparks, and flame. Store in a flammables area.

[2]

Incompatible Materials Strong oxidizing agents.[2]

Section 7: Experimental Protocols

The following sections describe the methodologies for key toxicological assessments based on
OECD guidelines. While specific experimental data for 1-Chlorocyclohexene is not publicly
available, these protocols represent the standard for evaluating the hazards identified in
Section 3.
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Acute Oral Toxicity - OECD Guideline 425

This protocol describes the Up-and-Down Procedure (UDP) for determining the acute oral
LD50 value.

Principle: A sequential testing procedure is used where the dose for each subsequent animal is
adjusted up or down depending on the outcome for the previous animal. The test is designed to
estimate the LD50 with a smaller number of animals compared to traditional methods.

Methodology:
o Test Animals: Healthy, young adult rats of a single sex (usually females) are used.

e Housing and Fasting: Animals are housed individually and fasted (food, but not water,
withheld) overnight before dosing.

o Dose Administration: The test substance is administered orally in a single dose by gavage.
The volume administered should not exceed a maximum recommended volume.

o Starting Dose: A starting dose is selected based on available information, typically a dose
that is expected to be toxic.

e Sequential Dosing:
o If an animal survives, the dose for the next animal is increased by a factor (e.g., 3.2).
o If an animal dies, the dose for the next animal is decreased by the same factor.

o Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days. Body weight is recorded weekly.

o Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
pattern of outcomes.

Acute Dermal Irritation/Corrosion - OECD Guideline 404

This protocol details the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.
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Principle: The test substance is applied to the skin of a single animal in a stepwise manner to

observe for corrosive effects. If no corrosion is observed, the test is continued on additional

animals to evaluate for irritation.

Methodology:

Test Animals: Healthy, young adult albino rabbits with intact skin are used.

Preparation of Test Site: Approximately 24 hours before the test, the fur on the dorsal area of
the trunk is clipped.

Application of Test Substance: A 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids)
amount of the test substance is applied to a small area (approximately 6 cm?2) of skin and
covered with a gauze patch and semi-occlusive dressing.

Exposure Duration: The exposure period is 4 hours.

Observation:

o After the exposure period, the patch is removed, and the skin is gently cleansed.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

o Scoring of skin reactions is performed according to a graded scale (0-4 for both erythema
and edema).

Data Analysis: The mean scores for erythema and edema are calculated for each animal.
The substance is classified as an irritant based on the severity and reversibility of the skin
reactions.

Acute Eye Irritation/Corrosion - OECD Guideline 405

This protocol outlines the procedure for assessing the potential of a substance to cause eye

irritation or corrosion.

Principle: The test substance is instilled into the eye of a single animal, and the effects on the

cornea, iris, and conjunctiva are observed. If severe damage is not observed, the test is
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confirmed in additional animals.
Methodology:

Test Animals: Healthy, young adult albino rabbits are used. Both eyes of each animal are
examined before the test to ensure they are free from defects.

Application of Test Substance: A single dose of 0.1 mL of the liquid test substance is instilled
into the conjunctival sac of one eye of the rabbit. The other eye serves as a control.

Observation:
o The eyes are examined at 1, 24, 48, and 72 hours after instillation.

o The cornea (opacity), iris, and conjunctivae (redness, swelling, discharge) are graded
according to a standardized scoring system.

Washout: The eyes are not washed out for at least 24 hours after instillation unless a
corrosive effect is observed immediately.

Confirmation Test: If the initial test on one animal does not show corrosive or severe irritant
effects, the response is confirmed by testing two additional animals.

Data Analysis: The scores for corneal opacity, iritis, and conjunctival reactions are recorded
at each observation time. The substance is classified based on the severity, persistence, and
reversibility of the ocular lesions.

Section 8: Visualization of Safety Procedures

The following diagram illustrates the logical workflow for the safe handling of 1-
Chlorocyclohexene in a laboratory setting.
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Safe Handling Workflow for 1-Chlorocyclohexene

Preparation

Review MSDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling

Work in a well-ventilated fume hood

Dispense 1-Chlorocyclohexene

Spill Occurs Spill Occurs

Spill Response

v

Keep away from ignition sources Small Spill Large Spill

Waste Disposal

Collect in a labeled, sealed container Absorb with inert material Evacuate area
Dispose as hazardous waste Contact EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Chlorocyclohexene.
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This guide is intended to provide comprehensive safety information for 1-Chlorocyclohexene.
It is crucial for all personnel handling this chemical to be familiar with its hazards and to follow
all recommended safety procedures. This document should be used in conjunction with specific
institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Material Safety Data Sheet for 1-Chlorocyclohexene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361362#material-safety-data-sheet-msds-for-1-
chlorocyclohexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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